(R)-Diethoxyphosphoryl(phenyl)methanamine;hydrochloride

• IUPAC Name: (R)-diethoxyphosphoryl(phenyl)methanamine;hydrochloride
• InChI: InChI=1S/C11H18NO3P.ClH/c1-3-14-16(13,15-4-2)11(12)10-8-6-5-7-9-10;/h5-9,11H,3-4,12H2,1-2H3;1H/t11-;/m1./s1
• InChI Key: XMRSFMWMNXQRAP-RFVHGSKJSA-N
• Canonical SMILES: CCOP(=O)(C(C1=CC=CC=C1)N)OCC.Cl
• Isomeric SMILES: CCOP(=O)([C@H](C1=CC=CC=C1)N)OCC.Cl
• Molecular Formula: C11H19ClNO3P
• Molecular Weight: 279.70 g/mol

Description

“®-Diethoxyphosphoryl(phenyl)methanamine;hydrochloride” is likely a phosphoramidate compound, which means it contains a phosphorus atom bonded to an amine group and two alkoxy groups (in this case, ethoxy groups derived from ethanol). The “R” denotes that it’s a specific enantiomer, or spatial arrangement, of the molecule.

Molecular Structure Analysis

The molecule likely has a tetrahedral geometry around the phosphorus atom, due to the four groups (two ethoxy, one amine, and one phenyl) attached to it. The phenyl group is a six-membered carbon ring (a benzene ring), and the amine group could potentially participate in hydrogen bonding.

Chemical Reactions Analysis

Phosphoramidates can participate in a variety of chemical reactions. They can act as ligands in coordination chemistry, and they can also undergo hydrolysis, especially under acidic conditions, to yield alcohols and amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. For example, the presence of an amine group might make the compound a base, and it could be soluble in polar solvents due to the presence of polar P-O and P-N bonds.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, some phosphoramidate compounds are used in medicinal chemistry and can interact with biological systems in various ways.

Future Directions

The future directions for research on this compound would depend on its intended applications. Phosphoramidates are a topic of ongoing research in various fields, including medicinal chemistry, materials science, and synthetic chemistry.